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Compound of Interest

Compound Name: Tripropyl phosphate

Cat. No.: B103840 Get Quote

Tripropyl phosphate (TnPP), a versatile organophosphorus compound, has found a

significant niche in various laboratory applications, extending beyond its large-scale industrial

use as a flame retardant and plasticizer.[1][2] For researchers, scientists, and drug

development professionals, TnPP offers a unique combination of properties that can be

leveraged in analytical chemistry, material science, and bioprocess engineering. This technical

guide provides an in-depth look at the core laboratory applications of tripropyl phosphate,

complete with quantitative data, detailed experimental protocols, and process visualizations.

Core Properties of Tripropyl Phosphate
A comprehensive understanding of the physicochemical properties of tripropyl phosphate is

essential for its effective application in a laboratory setting. These properties dictate its

behavior as a solvent, its efficacy as a standard, and its function as a plasticizer or defoamer.
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Property Value Reference(s)

Molecular Formula C₉H₂₁O₄P [3]

Molecular Weight 224.23 g/mol [3]

CAS Number 513-08-6 [3]

Appearance Colorless, transparent liquid [4]

Density 1.012 g/mL at 25 °C [1]

Boiling Point 120-122 °C at 10 mmHg [1]

Flash Point 113 °C (closed cup) [1]

Water Solubility 6.951 g/L at 30 °C [1]

Solubility in Organics

Soluble in ethanol, acetone,

benzene, chloroform, and

dichloromethane.

[1][4][5]

Vapor Pressure 0.0288 mmHg at 25 °C [1]

Refractive Index n20/D 1.416 [1]

Applications of Tripropyl Phosphate in a Laboratory
Setting
Internal and External Standard in Analytical Chemistry
In the analysis of semi-volatile organic compounds, particularly other organophosphate esters,

tripropyl phosphate serves as an excellent internal or external standard for chromatographic

techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[1] Its chemical similarity to

other organophosphate flame retardants and plasticizers ensures comparable behavior during

extraction and analysis, while its unique retention time allows for clear identification and

quantification.
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Parameter Value
Application
Context

Reference(s)

Internal Standard

Concentration
1 µg/mL

For GC-FPD analysis

of organophosphates

in plasma.

[4]

Spiking Concentration

in Matrix

150, 300, and 750

ng/mL

Recovery studies in

apple matrix for

GC/MS/SIM.

[6]

Standard Solution for

Calibration
100 µg/mL in Toluene

Certified Reference

Material for creating

dilutions.

[7]

This protocol is adapted from established methods for the analysis of organophosphate esters

in environmental samples.

Preparation of Standards:

Prepare a stock solution of tripropyl phosphate at 100 µg/mL in a suitable solvent like

toluene or ethyl acetate.

Create a working internal standard (IS) solution by diluting the stock solution to 1 µg/mL.

Prepare calibration standards containing the target organophosphate analytes at

concentrations ranging from 10-500 ng/mL, each spiked with the TnPP internal standard at

a constant concentration (e.g., 50 ng/mL).

Sample Preparation and Spiking:

Collect a 1 L water sample in a clean glass container.

If the sample contains suspended solids, filter it through a 0.45 µm glass fiber filter.

Spike the water sample with a known volume of the TnPP internal standard working

solution to achieve a final concentration of 50 ng/L.
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Solid-Phase Extraction (SPE):

Condition a solid-phase extraction cartridge (e.g., C18 or a polymeric sorbent) by passing

5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of deionized water.

Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5-10

mL/min.

After the entire sample has passed through, wash the cartridge with 5 mL of deionized

water to remove interfering polar compounds.

Dry the cartridge by passing air or nitrogen through it for 10-15 minutes.

Elution and Concentration:

Elute the retained analytes and the TnPP internal standard from the cartridge with 10 mL

of ethyl acetate into a collection vial.

Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.

GC-MS Analysis:

Inject 1 µL of the concentrated extract into the GC-MS system.

Use a suitable capillary column (e.g., DB-5ms) and a temperature program that effectively

separates the target analytes from TnPP.

Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for enhanced

sensitivity and selectivity, monitoring characteristic ions for each analyte and for TnPP.

Quantify the analytes by comparing the ratio of their peak areas to the peak area of the

TnPP internal standard against the calibration curve.
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Sample Preparation Solid-Phase Extraction Analysis

1L Water Sample Spike with TnPP
Internal Standard

Condition SPE
Cartridge Load Sample Wash Cartridge Dry Cartridge Elute with

Ethyl Acetate
Concentrate Eluate

to 1 mL
Inject into

GC-MS (SIM) Quantify Analytes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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